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Compound of Interest

Compound Name: Ethoxycyclopentane

Cat. No.: B15480495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethoxycyclopentane, a cycloaliphatic ether, presents as a specialty chemical with limited but

specific applications in organic synthesis and as a potential solvent. This technical guide

provides a consolidated overview of its commercial availability, physicochemical properties, and

known synthetic methodologies. While its direct role in drug development and established

signaling pathways is not extensively documented in publicly available literature, this paper

aims to equip researchers with the foundational knowledge required for its potential evaluation

in novel applications.

Commercial Availability
Ethoxycyclopentane is available from a number of chemical suppliers, primarily catering to

the research and development sector. The compound is typically offered in various purities, and

packaging sizes can be tailored to meet laboratory-scale needs. Researchers interested in

procuring ethoxycyclopentane should consult the catalogs of chemical manufacturers and

suppliers for current pricing and availability.

Physicochemical Properties
A summary of key quantitative data for ethoxycyclopentane is presented in Table 1. This

information is crucial for its handling, application in reactions, and for the development of any

potential downstream formulations.
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Table 1: Physicochemical Properties of Ethoxycyclopentane

Property Value Source

Chemical Formula C₇H₁₄O [1][2]

Molecular Weight 114.19 g/mol [1]

CAS Number 26306-40-1 [1]

Density 0.853 g/mL [3]

Boiling Point Not available

Melting Point Not available

Flash Point Not available

Refractive Index 1.423 [3]

Solubility Not available

Synthesis and Experimental Protocols
The primary method for the laboratory-scale synthesis of ethoxycyclopentane is the

Williamson ether synthesis. This well-established reaction provides a reliable route to this and

other ethers.

Williamson Ether Synthesis of Ethoxycyclopentane
This protocol outlines the general procedure for the synthesis of ethoxycyclopentane via the

Williamson ether synthesis.

Materials:

Cyclopentanol

Sodium hydride (NaH) or other strong base

Ethyl halide (e.g., ethyl bromide or ethyl iodide)
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Anhydrous diethyl ether or tetrahydrofuran (THF)

Separatory funnel

Distillation apparatus

Standard laboratory glassware

Methodology:

Alkoxide Formation: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve cyclopentanol in an anhydrous solvent such as diethyl ether or

THF.

To this solution, carefully add a strong base, such as sodium hydride, in portions. The

reaction will generate hydrogen gas, so adequate ventilation is essential. The mixture is

typically stirred at room temperature until the evolution of hydrogen ceases, indicating the

formation of the sodium cyclopentoxide.

Nucleophilic Substitution: To the freshly prepared sodium cyclopentoxide solution, add an

ethyl halide (e.g., ethyl bromide) dropwise. The reaction mixture is then typically heated to

reflux to facilitate the Sₙ2 reaction. The reaction progress can be monitored by thin-layer

chromatography (TLC).

Work-up and Purification: Upon completion, the reaction is cooled to room temperature and

quenched by the slow addition of water. The organic layer is separated, and the aqueous

layer is extracted with diethyl ether. The combined organic extracts are washed with brine,

dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), and the solvent is removed

under reduced pressure.

The crude ethoxycyclopentane is then purified by distillation to yield the final product.
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Step 1: Alkoxide Formation

Step 2: SN2 Reaction

Cyclopentanol
Sodium Cyclopentoxide

+ NaH

Sodium Hydride (NaH)

H₂ (gas)
byproduct

Ethyl Bromide

Ethoxycyclopentane NaBr
byproduct

Sodium Cyclopentoxide
+ Ethyl Bromide

Click to download full resolution via product page

Williamson Ether Synthesis Workflow

Applications in Research and Drug Development
Currently, there is a lack of specific, publicly available research detailing the use of

ethoxycyclopentane in signaling pathways or as a key component in drug development

pipelines. Ethers, in general, are utilized in medicinal chemistry as stable linkers or as isosteres

for other functional groups. The cyclopentane motif is present in various biologically active

molecules. The combination of these two moieties in ethoxycyclopentane could offer a unique

scaffold for the design of novel therapeutic agents. However, without concrete experimental

data, its role remains speculative.

Safety and Handling
A specific Safety Data Sheet (SDS) for ethoxycyclopentane is not widely available. However,

based on the known properties of similar ethers and cycloalkanes, it should be handled as a
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flammable liquid.[4][5][6] Appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat, should be worn. All handling should be performed in a well-

ventilated area, preferably within a chemical fume hood.

Conclusion
Ethoxycyclopentane is a commercially available cycloaliphatic ether with well-defined

physicochemical properties. Its synthesis is readily achievable through standard organic

chemistry methodologies like the Williamson ether synthesis. While its direct application in drug

development and interaction with specific biological pathways are not yet established in the

scientific literature, its structural features may present opportunities for future research in

medicinal chemistry and materials science. Further investigation is required to unlock the full

potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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